Cas no 844891-07-2 (1-Biphenylenecarbonylchloride)

1-Biphenylenecarbonylchloride structure
1-Biphenylenecarbonylchloride structure
Product name:1-Biphenylenecarbonylchloride
CAS No:844891-07-2
MF:C13H7ClO
MW:214.647082567215
CID:716303
PubChem ID:2795478

1-Biphenylenecarbonylchloride Chemical and Physical Properties

Names and Identifiers

    • 1-Biphenylenecarbonylchloride
    • biphenylene-1-carbonyl chloride
    • DTXSID60383700
    • 1-biphenylenecarbonyl chloride
    • 1-Biphenylene carbonyl chloride
    • SCHEMBL2402121
    • J-504330
    • 844891-07-2
    • Inchi: InChI=1S/C13H7ClO/c14-13(15)11-7-3-6-10-8-4-1-2-5-9(8)12(10)11/h1-7H
    • InChI Key: NLSBARINANPMGB-UHFFFAOYSA-N
    • SMILES: C1=CC2=C3C=CC=C(C3=C2C=C1)C(=O)Cl

Computed Properties

  • Exact Mass: 214.0185425g/mol
  • Monoisotopic Mass: 214.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.391
  • Boiling Point: 343.3°C at 760 mmHg
  • Flash Point: 162°C
  • Refractive Index: 1.782

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